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Compound of Interest

Compound Name: Felbinac

Cat. No.: B1672330 Get Quote

The proper disposal of Felbinac, a non-steroidal anti-inflammatory drug (NSAID), is crucial for

maintaining laboratory safety and minimizing environmental impact. As a substance classified

as a toxic organic solid and hazardous to water, adherence to regulated disposal procedures is

mandatory for researchers, scientists, and drug development professionals.[1] Improper

disposal can lead to environmental contamination and may pose risks to human health.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including gloves, safety glasses with side-shields, and a lab coat.[1]

Handle Felbinac in a well-ventilated area to avoid inhalation of any dust or aerosols.[1][2] In

case of a spill, mechanically collect the material and place it in a suitable, labeled container for

disposal.[1][2]

Step-by-Step Disposal Protocol for Felbinac Waste
The following protocol outlines the necessary steps for the safe and compliant disposal of

Felbinac from a laboratory setting. This procedure is based on general guidelines for

hazardous pharmaceutical waste.

Segregation: Do not mix Felbinac waste with general laboratory or non-hazardous waste. It

must be segregated as hazardous pharmaceutical waste.[3][4][5]
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Containerization: Place all solid Felbinac waste, including contaminated materials (e.g.,

weighing boats, gloves, paper towels), into a designated, leak-proof, and clearly labeled

hazardous waste container.[3] For facilities that use a color-coded system, this would

typically be a black container for hazardous pharmaceutical waste.[3]

Labeling: The waste container must be labeled in accordance with the Resource

Conservation and Recovery Act (RCRA) and any additional state or local regulations. The

label should clearly identify the contents as "Hazardous Waste," list "Felbinac," and include

the appropriate hazard characteristics (e.g., Toxic).

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated secondary containment area, away from incompatible materials. Follow all

institutional guidelines for hazardous waste accumulation.

Professional Disposal: Arrange for the collection and disposal of the Felbinac waste through

a licensed hazardous waste management company.[3][6] These companies are equipped to

transport and dispose of hazardous pharmaceuticals in compliance with EPA and DOT

regulations, typically through high-temperature incineration.[6]

Documentation: Maintain a detailed record of the disposed Felbinac, including the quantity

and date of disposal. This documentation is essential for regulatory compliance and waste

tracking.

Crucially, do not dispose of Felbinac down the drain or in the regular trash.[1][6][7] The EPA's

Subpart P regulations for healthcare facilities explicitly prohibit the sewering of hazardous

waste pharmaceuticals.[6]

Quantitative Data Summary
The following table summarizes key quantitative and classification data for Felbinac relevant to

its safe handling and disposal.
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Parameter Value / Classification Source

Oral LD50 (Rat) 164 mg/kg [1][2]

UN Number UN2811 [1]

UN Proper Shipping Name
Toxic solid, organic, n.o.s.

(Felbinac)
[1]

Germany Water Hazard Class
WGK 2 (Obviously hazardous

to water)
[1]

Classification

Acute toxicity - Oral; Skin

corrosion/irritation; Serious eye

damage/eye irritation;

Reproductive toxicity

[1]

Experimental Workflow for Felbinac Waste Disposal
The following diagram illustrates the logical workflow for the proper management and disposal

of Felbinac waste from a laboratory setting.
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Felbinac Waste Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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